2,4-dicyclopropylaniline
Overview
Description
The description of a compound typically includes its chemical formula, molecular weight, and structural formula. It may also include information about the compound’s appearance (such as color and state of matter at room temperature) and any distinctive odors .
Synthesis Analysis
The synthesis of a compound refers to the chemical reaction(s) used to produce it. This can involve starting materials, reaction conditions (such as temperature and pressure), catalysts, and the yield of the product .Molecular Structure Analysis
The molecular structure of a compound is determined using techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR) spectroscopy .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. This can include reactions with other compounds under various conditions, and the products formed from these reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its melting point, boiling point, solubility in various solvents, and its reactivity with common reagents .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2,4-dicyclopropylaniline can be achieved through a multi-step reaction pathway involving the introduction of cyclopropyl groups onto aniline.", "Starting Materials": [ "Aniline", "Cyclopropyl bromide", "Sodium hydride", "Diethyl ether", "Hydrochloric acid", "Sodium nitrite", "Copper(I) chloride", "Sodium acetate", "Acetic acid", "Sodium borohydride", "Methanol" ], "Reaction": [ "Step 1: Synthesis of N-cyclopropylaniline\n- Dissolve aniline in diethyl ether and add sodium hydride to the solution.\n- Add cyclopropyl bromide dropwise to the solution and stir for several hours.\n- Filter the solution and wash the precipitate with diethyl ether to obtain N-cyclopropylaniline.", "Step 2: Diazotization of N-cyclopropylaniline\n- Dissolve N-cyclopropylaniline in hydrochloric acid and cool the solution to 0°C.\n- Add sodium nitrite to the solution and stir for 30 minutes.\n- Add copper(I) chloride to the solution and stir for an additional 30 minutes.\n- Add sodium acetate to the solution and stir for 10 minutes.", "Step 3: Reduction of Diazonium Salt\n- Dissolve the diazonium salt in acetic acid and cool the solution to 0°C.\n- Add sodium borohydride to the solution and stir for 30 minutes.\n- Add methanol to the solution and stir for an additional 30 minutes.\n- Filter the solution and wash the precipitate with methanol to obtain 2,4-dicyclopropylaniline." ] } | |
CAS RN |
41381-21-9 |
Product Name |
2,4-dicyclopropylaniline |
Molecular Formula |
C12H15N |
Molecular Weight |
173.3 |
Purity |
95 |
Origin of Product |
United States |
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